Cas no 1890330-31-0 (tert-butyl N-{2-chloro-5-2-(piperazin-1-yl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-chloro-5-2-(piperazin-1-yl)ethylphenyl}carbamate
• CAS No: 1890330-31-0
• MF: C₁₇H₂₆ClN₃O₂
• MW: 339.860243320465
• CID: 5908010
• PubChem ID: 117111785
• Update Time: 2025-06-11

tert-butyl N-{2-chloro-5-2-(piperazin-1-yl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-chloro-5-2-(piperazin-1-yl)ethylphenyl}carbamate
• 1890330-31-0
• EN300-1874284
• tert-butyl N-{2-chloro-5-[2-(piperazin-1-yl)ethyl]phenyl}carbamate

• Inchi： 1S/C17H26ClN3O2/c1-17(2,3)23-16(22)20-15-12-13(4-5-14(15)18)6-9-21-10-7-19-8-11-21/h4-5,12,19H,6-11H2,1-3H3,(H,20,22)
• InChI Key： KQCDTGRATFBFAD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)CCN1CCNCC1

Computed Properties

• Exact Mass: 339.1713548g/mol
• Monoisotopic Mass: 339.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.6Ų

Additional information on tert-butyl N-{2-chloro-5-2-(piperazin-1-yl)ethylphenyl}carbamate

tert-butyl N-{2-chloro-5-[2-(piperazin-1-yl)ethyl]phenyl}carbamate (CAS No. 1890330-31-0)

The compound tert-butyl N-{2-chloro-5-[2-(piperazin-1-yl)ethyl]phenyl}carbamate, with the CAS registry number 1890330-31-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structure, which incorporates a tert-butyl group, a piperazine ring, and a chlorophenyl moiety. These structural features contribute to its potential applications in drug discovery and pest control.

Recent studies have highlighted the importance of piperazine-based compounds in medicinal chemistry due to their ability to form hydrogen bonds and their flexibility in binding to various biological targets. The presence of the tert-butyl group in this compound adds steric bulk, which can enhance its stability and bioavailability. Additionally, the chlorophenyl moiety introduces electron-withdrawing effects, potentially influencing the compound's reactivity and selectivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and carbamate formation. Researchers have explored various strategies to optimize the synthesis of similar compounds, focusing on improving yield and purity while minimizing environmental impact. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times and enhance product quality in related systems.

The application of this compound is primarily centered around its potential as a bioactive agent. In agrochemicals, it has been investigated for its pesticidal properties, particularly against insect pests. Field trials have demonstrated moderate efficacy against target species, though further research is needed to assess its long-term environmental impact and resistance potential.

In the realm of medicinal chemistry, this compound has shown promise as a lead molecule for developing new drugs targeting specific enzymes or receptors. Computational studies using molecular docking have revealed favorable binding affinities with certain protein targets, suggesting its potential as a scaffold for drug design.

From a toxicological perspective, preliminary studies indicate that this compound exhibits low acute toxicity in experimental animals. However, chronic toxicity studies are still underway to fully understand its safety profile. Regulatory agencies emphasize the importance of thorough safety assessments before any commercial application.

Environmental fate studies are another critical area of research for this compound. Biodegradation experiments under controlled conditions suggest that it undergoes slow microbial degradation, raising concerns about its persistence in soil and water systems. Efforts are being made to develop formulations that enhance biodegradability without compromising efficacy.

In conclusion, tert-butyl N-{2-chloro-5-[2-(piperazin-1-yl)ethyl]phenyl}carbamate (CAS No. 1890330-31-0) represents a versatile molecule with diverse applications across multiple industries. Its unique structure and promising biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing both medicinal and agrochemical sciences.